Cas no 24827-78-9 (N,N'-Diethyl-N'-(4-nitrophenyl)-N-phenylurea)

• Product Name: N,N'-Diethyl-N'-(4-nitrophenyl)-N-phenylurea
• CAS No: 24827-78-9
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 279800
• PubChem ID: 90622
• Update Time: 2025-04-19

N,N'-Diethyl-N'-(4-nitrophenyl)-N-phenylurea Chemical and Physical Properties

Names and Identifiers

• Urea,N,N'-diethyl-N'-(4-nitrophenyl)-N-phenyl-
• 1,3-Diethyl-1-(4-nitrophenyl)-3-phenylurea
• 24827-78-9
• EINECS 246-483-3
• NS00027743
• DTXSID70179535
• N,N'-Diethyl-N'-(4-nitrophenyl)-N-phenylurea

• Inchi： 1S/C17H19N3O3/c1-3-18(14-8-6-5-7-9-14)17(21)19(4-2)15-10-12-16(13-11-15)20(22)23/h5-13H,3-4H2,1-2H3
• InChI Key： MWQXCGJYCCBRJK-UHFFFAOYSA-N
• SMILES： O=C(N(C1C=CC=CC=1)CC)N(C1C=CC(=CC=1)[N+](=O)[O-])CC

Computed Properties

• Exact Mass: 313.14277
• Monoisotopic Mass: 313.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 66.69